methyl (3-cyano-6-propyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)carbamate

• IUPAC Name: methyl N-(3-cyano-6-propyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)carbamate
• InChI: InChI=1S/C14H18N2O2S/c1-3-4-9-5-6-10-11(8-15)13(16-14(17)18-2)19-12(10)7-9/h9H,3-7H2,1-2H3,(H,16,17)
• InChI Key: RXKNDHBGJWKOGN-UHFFFAOYSA-N
• Canonical SMILES: CCCC1CCC2=C(C1)SC(=C2C#N)NC(=O)OC
• Molecular Formula: C14H18N2O2S
• Molecular Weight: 278.37 g/mol

Description

Methyl (3-cyano-6-propyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)carbamate, also known as NSC-95397, is a synthetic compound that has been studied for its potential therapeutic applications.

Mechanism of Action

Methyl (3-cyano-6-propyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)carbamate is believed to exert its anticancer effects through the inhibition of DNA topoisomerase II, an enzyme that is involved in DNA replication and transcription. In addition, methyl (3-cyano-6-propyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)carbamate has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
methyl (3-cyano-6-propyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)carbamate has been shown to inhibit the growth of cancer cells in vitro and in vivo. In addition, it has been shown to reduce inflammation and inhibit angiogenesis. However, further studies are needed to fully understand the biochemical and physiological effects of methyl (3-cyano-6-propyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)carbamate.

Advantages and Limitations for Lab Experiments

One advantage of methyl (3-cyano-6-propyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)carbamate is that it has shown promising anticancer effects in vitro and in vivo. However, one limitation is that it has not yet been tested in clinical trials, so its safety and efficacy in humans is not yet known.

Future Directions

There are several future directions for the study of methyl (3-cyano-6-propyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)carbamate. One direction is to further investigate its anticancer properties and its potential as a chemotherapeutic agent. Another direction is to explore its anti-inflammatory and anti-angiogenic properties and its potential as a treatment for inflammatory diseases and cancer. Additionally, further studies are needed to determine the safety and efficacy of methyl (3-cyano-6-propyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)carbamate in humans.

Scientific Research Applications

Methyl (3-cyano-6-propyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)carbamate has been studied for its potential anticancer properties. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. In addition, methyl (3-cyano-6-propyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)carbamate has been studied for its potential as an anti-inflammatory agent and for its ability to inhibit angiogenesis.